Cas no 1376283-03-2 (1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one)

• Product Name: 1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one
• CAS No: 1376283-03-2
• MF: C₂₃H₂₈N₂O₂
• MW: 364.480626106262
• CID: 5998082
• PubChem ID: 72107306
• Update Time: 2025-05-20

1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-26587810
• AKOS033267056
• 1-({cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one
• 1-[[cyclopropyl-[(2-methoxyphenyl)methyl]amino]methyl]-3,3-dimethyl-4-phenylazetidin-2-one
• Z1334512119
• 1376283-03-2
• 1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one

• Inchi： 1S/C23H28N2O2/c1-23(2)21(17-9-5-4-6-10-17)25(22(23)26)16-24(19-13-14-19)15-18-11-7-8-12-20(18)27-3/h4-12,19,21H,13-16H2,1-3H3
• InChI Key： XBNCDPYCMZIOKH-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(C2C=CC=CC=2)N1CN(CC1C=CC=CC=1OC)C1CC1

Computed Properties

• Exact Mass: 364.215078140g/mol
• Monoisotopic Mass: 364.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.8Ų

Additional information on 1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one

Comprehensive Overview of 1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one (CAS No. 1376283-03-2)

1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one (CAS No. 1376283-03-2) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a β-lactam core (azetidin-2-one) with cyclopropyl and methoxyphenyl substituents, making it a subject of interest for drug discovery and medicinal chemistry applications. The presence of these functional groups suggests potential bioactivity, particularly in targeting specific enzymes or receptors.

The β-lactam moiety in 1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one is particularly noteworthy, as this structural motif is commonly found in antibiotics such as penicillins and cephalosporins. Researchers are exploring whether this compound exhibits similar biological properties or could serve as a scaffold for developing novel therapeutic agents. The cyclopropyl and methoxyphenyl groups may further modulate its pharmacokinetic properties, such as metabolic stability and membrane permeability.

In recent years, the demand for innovative small-molecule drugs has surged, driven by the need for treatments targeting resistant infections and chronic diseases. 1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one aligns with this trend, as its structural complexity offers multiple avenues for chemical modification and optimization. Its potential applications extend beyond antimicrobials, possibly including anti-inflammatory or anticancer activities, though further research is required to confirm these hypotheses.

From a synthetic chemistry perspective, the preparation of 1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one involves multi-step organic transformations. Key challenges include the stereoselective formation of the β-lactam ring and the introduction of the cyclopropyl and methoxyphenyl groups. Advances in catalytic methods, such as asymmetric hydrogenation or cross-coupling reactions, could enhance the efficiency of its synthesis. These synthetic strategies are of great interest to chemists working on heterocyclic compounds and medicinal chemistry.

The market for specialty chemicals like 1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one is expanding, particularly in regions with strong pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery programs. Additionally, its potential as a building block for more complex molecules makes it valuable in academic and industrial laboratories.

Environmental and regulatory considerations are also critical when working with 1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

In summary, 1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one (CAS No. 1376283-03-2) represents a fascinating example of modern drug-like molecules with potential therapeutic applications. Its unique structure, combined with the growing interest in β-lactam derivatives, positions it as a compound of significant scientific and commercial interest. Future studies will likely explore its biological activities and synthetic accessibility, further solidifying its role in medicinal chemistry and pharmaceutical development.